Cas no 57017-86-4 (Bicyclo[2.2.1]heptane-1-methanesulfonic acid (9CI))

• Product Name: Bicyclo[2.2.1]heptane-1-methanesulfonic acid (9CI)
• CAS No: 57017-86-4
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 946342
• PubChem ID: 18510740
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane-1-methanesulfonic acid (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-1-methanesulfonic acid (9CI)
• 4-bicyclo[2.2.1]heptanylmethanesulfonic acid
• 57017-86-4
• BICYCLO[2.2.1]HEPTANE-1-METHANESULFONIC ACID
• (Bicyclo[2.2.1]heptan-1-yl)methanesulfonic acid
• SCHEMBL338891
• BICYCLO[2.2.1]HEPTAN-1-YLMETHANESULFONIC ACID
• bicyclo-(2,2,1) hept-1-ylmethane-sulfonic acid
• DB-264515
• DTXSID90594302

• Inchi： 1S/C8H14O3S/c9-12(10,11)6-8-3-1-7(5-8)2-4-8/h7H,1-6H2,(H,9,10,11)
• InChI Key： GMQBTYDSNWTPBJ-UHFFFAOYSA-N
• SMILES： S(CC12CCC(CC1)C2)(=O)(=O)O

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids